1-(2-methoxy-5-methylphenyl)-2-(4-nitrophenyl)diazene

• IUPAC Name: (2-methoxy-5-methylphenyl)-(4-nitrophenyl)diazene
• InChI: InChI=1S/C14H13N3O3/c1-10-3-8-14(20-2)13(9-10)16-15-11-4-6-12(7-5-11)17(18)19/h3-9H,1-2H3
• InChI Key: UFUDZDVWZKUQNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N=NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H13N3O3
• DSSTOX Substance ID: DTXSID001040518
• Molecular Weight: 271.27 g/mol
• CAS RN: 29530-50-5

Description

1-(2-methoxy-5-methylphenyl)-2-(4-nitrophenyl)diazene, also known as MNPD, is a diazene compound that has gained significant interest in scientific research due to its unique chemical properties. MNPD is a yellow crystalline powder that has been shown to exhibit a range of biochemical and physiological effects, making it an important compound for further study.

Mechanism of Action

The mechanism of action of 1-(2-methoxy-5-methylphenyl)-2-(4-nitrophenyl)diazene is not fully understood, but it is believed to work by inhibiting the growth and proliferation of cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, this compound has been shown to exhibit a range of other biochemical and physiological effects. It has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. This compound has also been shown to have antimicrobial properties, making it a potential treatment for bacterial and fungal infections.

Advantages and Limitations for Lab Experiments

1-(2-methoxy-5-methylphenyl)-2-(4-nitrophenyl)diazene has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified, making it readily available for research purposes. However, this compound also has some limitations. It is a relatively new compound, and its full range of biochemical and physiological effects are not yet fully understood. Additionally, this compound is a toxic compound and must be handled with care in the lab.

Future Directions

There are several future directions for research on 1-(2-methoxy-5-methylphenyl)-2-(4-nitrophenyl)diazene. One area of study is the development of new cancer therapies based on this compound. Researchers are also investigating the potential use of this compound in the treatment of other diseases, such as inflammatory and infectious diseases. Further studies are needed to fully understand the mechanism of action of this compound and its range of biochemical and physiological effects.

Synthesis Methods

1-(2-methoxy-5-methylphenyl)-2-(4-nitrophenyl)diazene can be synthesized using a variety of methods, but the most common approach involves the reaction of 2-methoxy-5-methylphenylamine with 4-nitrobenzene-1-diazonium chloride. This reaction yields this compound as a yellow crystalline powder with a high degree of purity.

Scientific Research Applications

1-(2-methoxy-5-methylphenyl)-2-(4-nitrophenyl)diazene has been the subject of numerous scientific studies due to its unique chemical properties. One of the primary areas of research has been in the field of cancer treatment. This compound has been shown to exhibit significant anti-cancer activity, making it a promising candidate for the development of new cancer therapies.